![molecular formula C14H23N3O4S B2925385 5-((2-ethylpiperidin-1-yl)sulfonyl)-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione CAS No. 893339-07-6](/img/structure/B2925385.png)
5-((2-ethylpiperidin-1-yl)sulfonyl)-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a chemical compound typically includes its molecular formula, structural formula, and other identifiers such as IUPAC name, CAS number, etc. It may also include information about the class of compounds it belongs to and its relevance in various fields .
Synthesis Analysis
This involves detailing the methods and procedures used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the arrangement of atoms within the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties such as solubility, melting point, boiling point, acidity or basicity (pH), reactivity, etc .Scientific Research Applications
Antibacterial Applications
A study on the synthesis and molecular structure of potent broad-spectrum antibacterial agents, including methicillin-resistant Staphylococcus aureus (MRSA), utilized sulfone derivatives as key intermediates. This research demonstrates the utility of these compounds in the development of new antibiotics without the need for chromatographic purification, highlighting their potential for large-scale synthesis (Hashimoto et al., 2007).
Antitumor Applications
Another study explored sulfonamide derivatives for their potent antitumor properties with low toxicity. The research involved designing and synthesizing compounds containing 5-fluorouracil and nitrogen mustard, indicating the significant therapeutic potential of sulfonamide derivatives in cancer treatment (Z. Huang, Z. Lin, & J. Huang, 2001).
Synthesis and Anticancer Activity
Research on pyridine and thiazolopyrimidine derivatives using 1-ethylpiperidone as a synthon has shown promising anticancer activity. These compounds demonstrate the versatility of pyrimidine derivatives in synthesizing new molecules with potential anticancer properties (A. G. Hammam, M. A. Sharaf, & N. A. A. El-Hafez, 2001).
Organic Substrates
The study on 3-Ylidenepiperazine-2,5-diones as versatile organic substrates highlights the synthetic utility of cyclic dipeptides in preparing natural product analogues and α-amino or α-keto acid derivatives, showcasing the broad applicability of these compounds in synthetic chemistry (J. Liebscher & Shangde Jin, 1999).
Crystal Structures
The determination of crystal structures for compounds like 1-propyl-8-(4-sulfophenyl)-7H-imidazo[4,5-d]pyrimidin- 2,6(1H,3H)-dione dihydrate provides insights into molecular interactions and could inform the design of new molecules with specific properties (A. Kirfel, F. Schwabenländer, & C. Müller, 1997).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(2-ethylpiperidin-1-yl)sulfonyl-1,3,6-trimethylpyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O4S/c1-5-11-8-6-7-9-17(11)22(20,21)12-10(2)15(3)14(19)16(4)13(12)18/h11H,5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGPQLHKTIDZEOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=C(N(C(=O)N(C2=O)C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.